Cas no 1183581-80-7 (1183581-80-7)

• Product Name: 1183581-80-7
• CAS No: 1183581-80-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5596515
• PubChem ID: 61079907
• Update Time: 2025-07-16

1183581-80-7 Chemical and Physical Properties

Names and Identifiers

• 1-(2-METHOXYPHENYL)HEXAN-2-ONE
• 2-Hexanone, 1-(2-methoxyphenyl)-
• 1183581-80-7
• N14173

• Inchi： 1S/C13H18O2/c1-3-4-8-12(14)10-11-7-5-6-9-13(11)15-2/h5-7,9H,3-4,8,10H2,1-2H3
• InChI Key： RRJCWWCMFSEGAR-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1OC)C(=O)CCCC

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.985±0.06 g/cm3(Predicted)
• Boiling Point: 292.0±15.0 °C(Predicted)

Additional information on 1183581-80-7

Introduction to Compound with CAS No. 1183581-80-7 and Product Name: 1183581-80-7

Compound with the CAS number 1183581-80-7 is a significant molecule in the field of chemical and biomedical research. This compound, also referred to by its product name 1183581-80-7, has garnered attention due to its unique chemical properties and potential applications in various scientific domains. The molecular structure of this compound exhibits characteristics that make it a valuable candidate for further investigation, particularly in the context of drug development and therapeutic interventions.

The chemical composition of 1183581-80-7 encompasses a complex arrangement of atoms that contribute to its distinct reactivity and functionality. Recent studies have highlighted the compound's role in modulating biological pathways, which has sparked interest among researchers aiming to develop novel pharmacological agents. The compound's ability to interact with specific targets in biological systems suggests its potential as a lead compound for further medicinal chemistry optimization.

In the realm of biomedical research, 1183581-80-7 has been explored for its potential in addressing various health challenges. Researchers have been particularly intrigued by its mechanism of action, which appears to involve intricate interactions with cellular receptors and enzymes. These interactions may lead to therapeutic effects that are beneficial in treating a range of conditions, from inflammatory disorders to metabolic syndromes. The compound's efficacy in preclinical models has been a driving force behind ongoing clinical trials aimed at evaluating its safety and efficacy in human populations.

The synthesis and purification of 1183581-80-7 represent another area of focus within the chemical community. Advanced synthetic methodologies have been employed to produce high-purity samples of this compound, enabling more precise studies on its biological activity. Techniques such as crystallography and spectroscopy have provided valuable insights into the compound's molecular structure, helping researchers understand how it interacts with biological targets at the atomic level. These structural insights are crucial for designing derivatives with enhanced properties and improved therapeutic profiles.

One of the most exciting aspects of 1183581-80-7 is its potential in combination therapies. By pairing this compound with other pharmacological agents, researchers aim to create synergistic effects that could lead to more effective treatments for complex diseases. Preliminary data suggest that when used in conjunction with certain existing drugs, 1183581-80-7 may enhance therapeutic outcomes while minimizing side effects. This approach aligns with the broader trend in medicine towards personalized and precision therapies.

The regulatory landscape surrounding 1183581-80-7 is also evolving, reflecting its growing importance in the pharmaceutical industry. Regulatory agencies are closely monitoring the progress of clinical trials involving this compound, ensuring that it meets stringent safety and efficacy standards before being approved for widespread use. The transparency and rigor required by these regulatory processes underscore the commitment to bringing safe and effective treatments to patients worldwide.

As research on 1183581-80-7 continues to advance, new applications are likely to emerge, further solidifying its place as a key player in modern medicine. The compound's unique properties and potential benefits make it a promising candidate for addressing unmet medical needs across multiple therapeutic areas. By fostering collaboration between academia, industry, and regulatory bodies, the scientific community can accelerate the development of innovative treatments derived from compounds like 1183581-80-7.

In conclusion, 1183581-80-7, both as a chemical entity and a product name, represents a significant advancement in biomedical research. Its complex molecular structure, intriguing biological activity, and potential therapeutic applications position it as a cornerstone of modern drug discovery efforts. As ongoing studies uncover new insights into its mechanisms of action and clinical efficacy, the promise of this compound continues to grow, offering hope for improved healthcare solutions in the years ahead.